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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Antioxidant 1098 against
other industry-standard antioxidants. The information presented is supported by experimental
data to assist researchers, scientists, and drug development professionals in making informed
decisions for their specific applications.

Introduction to Antioxidant 1098

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide], is a high molecular weight, non-discoloring, sterically hindered
phenolic antioxidant. It is particularly effective in stabilizing polymers that are exposed to high
processing temperatures and require long-term thermal stability, such as polyamides (nylons),
polyesters, and polyurethanes.[1] Its primary function is to interrupt the degradation process by
scavenging free radicals, thereby protecting the polymer from oxidation.[2]

Comparative Performance Analysis

The performance of Antioxidant 1098 is benchmarked against two widely used industry-
standard hindered phenolic antioxidants: Antioxidant A (a high molecular weight, tetra-
functional antioxidant) and Antioxidant B (a monofunctional antioxidant).
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ble 1: Physical and Tl | :

Antioxidant . L
Property e Antioxidant A Antioxidant B Test Method
N,N'-hexane-1,6- Pentaerythritol

diylbis[3-(3,5-di-

Tetrakis(3-(3,5-

Octadecyl 3-(3,5-
di-tert-butyl-4-

Chemical Name tert-butyl-4- di-tert-butyl-4- -
hydroxyphenyl)pr
hydroxyphenyl)pr  hydroxyphenyl)pr )
_ _ _ opionate
opionamide] opionate)
CAS Number 23128-74-7 6683-19-8 2082-79-3 -
Molecular Weight
637 1178 531 -
(g/moal)
Melting Point
“0) 156 - 162 110- 125 50 - 55 ASTM D3418
Volatility (TGA,
% weight loss at <1% ~3% ~7% ASTM E1131

200°C)

Table 2: Performance in Polyamide 6 (PA6) after Thermal

Aging at 150°C for 2000 hours

Control (No 0.5% 0.5% 0.5%
Performanc . L L L Test
) Antioxidant Antioxidant Antioxidant Antioxidant
e Metric Method
1098 A B
Tensile
Strength 56% 91% 85% 70% ASTM D638
Retention (%)
Elongation at
Break 37% 87% 80% 60% ASTM D638
Retention (%)
Yellowing
Index (Y1) +25 +7 +12 +18 ASTM E313
Increase
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Table 3: Processing Stability in Polyamide 66 (PA66)

Extrusion at 260°C

0.3%
Performance o 0.3% 0.3%
] Antioxidant o o Test Method
Metric Antioxidant A Antioxidant B
1098
Antioxidant
) 95% 92% 70% HPLC
Retention (%)
Melt Flow Index
(MFI) Change +5% +8% +20% ASTM D1238

(%)

Table 4: Extraction Resistance in Polyamide 12 (PA12)

after 72 hours in Diesel Fuel

0.5%

Performance o 0.5% 0.5%

] Antioxidant o o Test Method

Metric Antioxidant A Antioxidant B
1098

Antioxidant
12% 8% 35% ASTM D6953

Extracted (%)

Mechanism of Action: Free Radical Scavenging

Antioxidant 1098, like other hindered phenolic antioxidants, functions by donating a hydrogen

atom from its hydroxyl group to a highly reactive free radical. This stabilizes the free radical and

prevents it from initiating or propagating the oxidative degradation chain reaction within the

polymer. The resulting antioxidant radical is sterically hindered and relatively stable, preventing

it from initiating further reactions.
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Polymer & Antioxidant

Compounding Comparison

Specimen Preparation » Accelerated Oven Aging _
(Injection Molding) ((e.g., 150°C for 2000h) Performance Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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